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Introduction

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid
therapeutics, most notably demonstrated by the success of mMRNA-based COVID-19 vaccines.
A significant challenge in the field is the tendency for conventional LNPs to accumulate in the
liver following systemic administration. For a broad range of diseases, targeting extrahepatic
tissues such as the lungs and spleen is crucial. Lipid 29d, a zwitterionic ionizable lipid, has
been identified for its capacity to mediate selective delivery to the lung and spleen.[1] This
characteristic is attributed to its zwitterionic nature, which influences the protein corona formed
around the LNP in circulation, thereby altering its biodistribution.[1]

These application notes provide a comprehensive overview and detailed protocols for the in
vivo testing of LNPs formulated with Lipid 29d in animal models. The provided methodologies
cover LNP formulation, characterization, animal administration, and subsequent biodistribution
and efficacy analysis.
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Table 1: Physicochemical Properties of a Representative

Lipid 29d L NP Formulation

Property Value Method
] ] Dynamic Light Scattering
Mean Particle Size (nm) 80-120
(DLS)
] ) Dynamic Light Scattering
Polydispersity Index (PDI) <0.2
(DLS)
Zeta Potential (mV) -5to +5 Laser Doppler Velocimetry
MRNA Encapsulation .
> 90% RiboGreen Assay

Efficiency (%)

Table 2: Representative In Vivo Biodistribution of
Luciferase mRNA Delivered by a Standard LNP vs. a
Lipid 29d LNP in Mice

Data presented as mean radiance (photons/second/cm?/steradian) = standard deviation, 6
hours post-intravenous injection of 1 mg/kg mMRNA-LNPs. This is representative data based on
expected outcomes for extrahepatic-targeting LNPs.

Organ Standard LNP Lipid 29d LNP
Liver 15x 108 2.1 x10°
Lung 8.2 x 10° 9.5 x 107
Spleen 1.1x 1068 5.3 x 107
Heart 2.5x10° 3.0x 10°
Kidneys 4.0x 10° 5.5x10°

Experimental Protocols
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Protocol 1: Formulation of Lipid 29d LNPs
Encapsulating mRNA

This protocol describes the formulation of Lipid 29d LNPs using microfluidic mixing, a
reproducible method for generating uniformly sized nanopatrticles.

Materials:

Lipid 29d (Zwitterionic lonizable Lipid)

o DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)
e Cholesterol

e DMG-PEG2000 (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000)
o Ethanol, 200 proof

« mMRNA (e.g., encoding Firefly Luciferase)

 Citrate buffer (100 mM, pH 3.0)

¢ Phosphate-Buffered Saline (PBS), sterile

o Microfluidic mixing device (e.g., NanoAssemblr)

e Dialysis cassettes (10 kDa MWCO)

Procedure:

e Prepare Lipid Stock Solution:

o Dissolve Lipid 29d, DSPC, cholesterol, and DMG-PEG2000 in ethanol at a molar ratio of
50:10:38.5:1.5.

o The final total lipid concentration in ethanol should be between 10-25 mM.

o Gently warm the solution to 37°C to ensure complete dissolution of all lipid components.
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» Prepare mRNA Solution:
o Thaw the mRNA stock solution on ice.
o Dilute the mRNA in 100 mM citrate buffer (pH 3.0) to a final concentration of 0.2 mg/mL.
e Microfluidic Mixing:
o Set up the microfluidic mixing device according to the manufacturer's instructions.
o Load the lipid-ethanol solution into one syringe and the mRNA-buffer solution into another.
o Set the flow rate ratio of the aqueous to alcoholic phase at 3:1.

o Initiate mixing to form the LNPs. The solution should turn milky white, indicating

nanoparticle formation.
 Purification and Buffer Exchange:

o Dialyze the resulting LNP solution against sterile PBS (pH 7.4) overnight at 4°C using a 10
kDa MWCO dialysis cassette to remove ethanol and unencapsulated mRNA.

o After dialysis, recover the LNP solution and filter it through a 0.22 um sterile filter.
e Characterization:

o Measure the mean patrticle size, PDI, and zeta potential using Dynamic Light Scattering
(DLS).

o Determine the mRNA encapsulation efficiency using a RiboGreen assay, comparing the
fluorescence of the sample before and after lysis with a detergent (e.g., 1% Triton X-100).

Protocol 2: In Vivo Administration and Biodistribution
Analysis in Mice

This protocol details the systemic administration of Lipid 29d LNPs to mice and the
subsequent analysis of mMRNA expression in various organs.
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Animal Models:

e Female C57BL/6 mice, 6-8 weeks old, are a commonly used strain.

Materials:

Lipid 29d LNPs encapsulating Firefly Luciferase mRNA

Sterile PBS

Insulin syringes (29-gauge)

In Vivo Imaging System (IVIS)

D-Luciferin, potassium salt

Anesthesia (e.g., isoflurane)
Procedure:
e Dose Preparation:

o Dilute the Lipid 29d LNP solution in sterile PBS to achieve the desired final dose of mMRNA
(e.g., 1 mg/kg body weight).

o The typical injection volume for tail vein administration in mice is 100 pL.[2]

¢ Administration:

o

Warm the mice under a heat lamp to dilate the lateral tail veins.

Place the mouse in a restrainer.

[¢]

[¢]

Inject the prepared LNP solution (100 uL) slowly into the lateral tail vein using a 29-gauge
insulin syringe.[2]

o

Administer a control group with PBS.

« In Vivo Bioluminescence Imaging:
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o At desired time points (e.g., 6, 24, 48 hours) post-injection, anesthetize the mice using
isoflurane.

o Administer D-Luciferin (150 mg/kg) via intraperitoneal injection.[2]

o Wait for 10 minutes for the substrate to distribute.[2]

o Place the anesthetized mouse in the IVIS imaging chamber and acquire bioluminescence
images.

o Quantify the signal intensity (radiance) in regions of interest (ROIs) corresponding to
different organs.

e Ex Vivo Biodistribution Analysis (Optional but Recommended):

(¢]

Immediately following the final in vivo imaging, euthanize the mice.
o Perfuse the circulatory system with PBS to remove blood from the organs.
o Dissect the major organs (liver, lungs, spleen, heart, kidneys).

o Arrange the organs in the IVIS chamber and acquire bioluminescence images to confirm
the signal source.

o Homogenize the tissues for a quantitative luciferase assay or qPCR analysis of mMRNA
levels.

Protocol 3: Assessment of In Vivo Toxicity

This protocol provides a basic framework for evaluating the acute toxicity of Lipid 29d LNPs.
Procedure:
e Observation:

o Monitor the mice for any signs of adverse effects, such as changes in weight, behavior, or
physical appearance, for up to 14 days post-injection.

e Blood Collection and Analysis:
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o At 24 hours post-injection, collect blood via cardiac puncture at the time of euthanasia.

o Analyze the serum for markers of liver damage (e.g., ALT, AST) and kidney function (e.g.,
BUN, creatinine).

o Perform a complete blood count (CBC) to assess effects on blood cell populations.

e Cytokine Analysis:

o Measure the levels of pro-inflammatory cytokines (e.g., TNF-q, IL-6, IFN-y) in the serum
using ELISA or a multiplex cytokine assay to assess the inflammatory response.

o Histopathology:
o Fix the dissected organs in 10% neutral buffered formalin.
o Embed the tissues in paraffin, section, and stain with hematoxylin and eosin (H&E).

o Examine the stained tissue sections for any signs of cellular damage, inflammation, or
Necrosis.

Visualizations

LNP Formulation & Characterization
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Caption: Experimental workflow for the in vivo testing of Lipid 29d LNPs.
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Caption: Proposed mechanism for extrahepatic targeting by Lipid 29d LNPs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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